N-[3-(4-bromophenyl)-4-cyano-1,2-oxazol-5-yl]-4-chlorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-[3-(4-bromophenyl)-4-cyano-1,2-oxazol-5-yl]-4-chlorobenzamide” is a complex organic molecule that contains several functional groups. These include a bromophenyl group, a cyano group, an oxazole ring, and a chlorobenzamide group . Each of these functional groups contributes to the overall properties of the molecule.
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the bromophenyl and chlorobenzamide groups could be introduced through electrophilic aromatic substitution reactions . The oxazole ring could be formed through a cyclization reaction, and the cyano group could be introduced through a nucleophilic substitution reaction .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon atom. The presence of the oxazole ring, a heterocyclic compound containing an oxygen and a nitrogen, would likely have a significant impact on the molecule’s shape and reactivity .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the various functional groups present in the molecule. For example, the bromine atoms in the bromophenyl groups are good leaving groups, making these positions reactive towards nucleophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the cyano group and the amide group in the chlorobenzamide would likely make the compound somewhat polar .Scientific Research Applications
- N-[3-(4-bromophenyl)-4-cyano-1,2-oxazol-5-yl]-4-chlorobenzamide has been synthesized and evaluated for its antimicrobial potential. Studies have shown promising activity against bacterial and fungal strains . Researchers have explored its effectiveness in combating Gram-positive pathogens, including Enterococcus faecium biofilm-associated infections.
- The compound was assessed for its antioxidant effects using various assays, including DPPH, ABTS, and ferric reducing power. These investigations revealed its potential as an antioxidant agent . Antioxidants play a crucial role in protecting cells from oxidative damage and maintaining overall health.
- Researchers conducted toxicity studies using freshwater cladoceran Daphnia magna Straus. Understanding the safety profile of novel compounds is essential for drug development. The results indicated that N-[3-(4-bromophenyl)-4-cyano-1,2-oxazol-5-yl]-4-chlorobenzamide exhibited acceptable toxicity levels .
- In silico analyses were performed to explore the compound’s potential antimicrobial effects and toxicity. Computational methods help predict interactions and guide drug design. These studies provided insights into its mode of action and safety profile .
- Biofilms contribute to antibiotic resistance and chronic infections. Researchers investigated whether this compound could inhibit biofilm formation, particularly in Gram-positive pathogens. The results suggest its potential as an antibiofilm agent .
- Other derivatives, such as 2-{4-[(4-bromophenyl)sulfonyl]phenyl}-4-isopropyl-4H-1,3-oxazol-5-one , were also synthesized and evaluated. These compounds share structural similarities and may have similar applications .
Antimicrobial Activity
Antioxidant Properties
Toxicity Testing
Drug Design and In Silico Studies
Biofilm Inhibition
Related Derivatives
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[3-(4-bromophenyl)-4-cyano-1,2-oxazol-5-yl]-4-chlorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H9BrClN3O2/c18-12-5-1-10(2-6-12)15-14(9-20)17(24-22-15)21-16(23)11-3-7-13(19)8-4-11/h1-8H,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYIMYSHQNKIFOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NOC(=C2C#N)NC(=O)C3=CC=C(C=C3)Cl)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H9BrClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(4-bromophenyl)-4-cyano-1,2-oxazol-5-yl]-4-chlorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.